Phenyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate

• IUPAC Name: phenyl 4-[(1,3-benzothiazole-2-carbonylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C21H21N3O3S/c25-19(20-23-17-8-4-5-9-18(17)28-20)22-14-15-10-12-24(13-11-15)21(26)27-16-6-2-1-3-7-16/h1-9,15H,10-14H2,(H,22,25)
• InChI Key: FWBAOTIKPFCCJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=NC3=CC=CC=C3S2)C(=O)OC4=CC=CC=C4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

Phenyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate, also known as BTCP, is a chemical compound that has garnered significant interest in scientific research. It is a synthetic compound that belongs to the family of piperidine derivatives and has been studied for its potential in various biochemical and physiological applications.

Scientific Research Applications

Mycobacterium tuberculosis GyrB Inhibitors

A series of thiazole-aminopiperidine hybrid analogues, including compounds structurally related to the query, have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB. These compounds show promising activity against Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, highlighting their potential as antituberculosis agents (Jeankumar et al., 2013).

Orexin Receptor Antagonists

N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, a novel orexin receptor antagonist, has been studied for its potential in treating insomnia. The disposition of this compound in humans was characterized, providing insights into its metabolic stability and elimination pathways, critical for drug development (Renzulli et al., 2011).

Synthetic Methodologies

Research into synthetic methodologies has led to the development of novel compounds with potential biological activities. For instance, the synthesis of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation showcases innovative approaches to creating structurally complex molecules that could have various scientific applications (Abdalha et al., 2011).

Anti-acetylcholinesterase Activity

Compounds structurally related to the query have been synthesized and evaluated for their anti-acetylcholinesterase activity, indicating potential applications in treating neurodegenerative diseases like Alzheimer's (Sugimoto et al., 1990).

Antibacterial Study

N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide have been synthesized and shown moderate to significant antibacterial activity, underscoring the potential of similar compounds in addressing bacterial infections (Khalid et al., 2016).

Mechanism of Action

Target of Action

The primary target of Phenyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate is related to the benzothiazole structure, which has been found to have potent activity against M. tuberculosis

Mode of Action

Benzothiazole derivatives have been found to inhibit the growth ofM. tuberculosis, suggesting that this compound may interact with its target to disrupt essential biological processes within the bacterium .

Biochemical Pathways

Given its potential anti-tubercular activity, it may interfere with the metabolic or replication pathways ofM. tuberculosis .

Result of Action

Given its potential anti-tubercular activity, it may result in the inhibition of growth or death ofM. tuberculosis .